Cas no 2138567-86-7 (3-Cyclopentyl-4-methylcyclohexan-1-one)

• Product Name: 3-Cyclopentyl-4-methylcyclohexan-1-one
• CAS No: 2138567-86-7
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 6540903
• PubChem ID: 147067011
• Update Time: 2025-07-23

3-Cyclopentyl-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-4-methylcyclohexan-1-one
• 2138567-86-7
• EN300-1156495
• 3-Cyclopentyl-4-methylcyclohexan-1-one

• Inchi： 1S/C12H20O/c1-9-6-7-11(13)8-12(9)10-4-2-3-5-10/h9-10,12H,2-8H2,1H3
• InChI Key： BHRGZLUBPGZDPS-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(C1)C1CCCC1

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-Cyclopentyl-4-methylcyclohexan-1-one

Introduction to 3-Cyclopentyl-4-methylcyclohexan-1-one (CAS No. 2138567-86-7)

3-Cyclopentyl-4-methylcyclohexan-1-one (CAS No. 2138567-86-7) is a significant compound in the realm of organic chemistry, featuring a unique structural framework that has garnered interest for its potential applications in pharmaceutical and material sciences. This molecule, characterized by its cyclopentyl and cyclohexanyl moieties, presents a fascinating interplay of steric and electronic effects that make it a subject of extensive research and development.

The structural composition of 3-Cyclopentyl-4-methylcyclohexan-1-one includes a ketone functional group at the 1-position, flanked by a cyclopentyl ring and a 4-methyl-substituted cyclohexane ring. This arrangement imparts distinct chemical properties, such as reactivity in various organic transformations and potential biological activities. The presence of both cyclopentyl and cyclohexyl rings introduces conformational flexibility, which is crucial for understanding its behavior in different chemical environments.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, particularly in the context of drug discovery and development. 3-Cyclopentyl-4-methylcyclohexan-1-one has been explored as a key intermediate in synthesizing more complex molecules with therapeutic potential. Its structural motif is reminiscent of several natural products and pharmacologically active compounds, suggesting that it could serve as a valuable scaffold for medicinal chemistry.

One of the most compelling aspects of 3-Cyclopentyl-4-methylcyclohexan-1-one is its utility in constructing biologically relevant scaffolds. Researchers have leveraged its framework to develop novel analogs with enhanced binding affinity to target proteins. For instance, derivatives of this compound have been investigated for their interactions with enzymes and receptors involved in inflammatory pathways. The ability to modify the cyclopentyl and cyclohexane rings allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability, which are critical factors in drug design.

The synthesis of 3-Cyclopentyl-4-methylcyclohexan-1-one has been optimized through various methodologies, including catalytic hydrogenation, Grignard reactions, and Friedel-Crafts acylations. These synthetic routes highlight the compound's versatility as a building block in organic synthesis. Additionally, advances in computational chemistry have enabled researchers to predict the reactivity and conformational preferences of this molecule with high accuracy, facilitating the design of more efficient synthetic strategies.

Recent studies have also explored the spectroscopic and crystallographic properties of 3-Cyclopentyl-4-methylcyclohexan-1-one, providing insights into its molecular structure and dynamics. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in elucidating the connectivity and environment of different atomic nuclei within the molecule. X-ray crystallography has further confirmed the stereochemistry of key functional groups, ensuring that structural assignments are accurate.

The pharmacological profile of 3-Cyclopentyl-4-methylcyclohexan-1-one has been investigated through both in vitro and in vivo assays. Initial studies suggest that this compound exhibits modest activity against certain bacterial strains, attributed to its ability to disrupt microbial cell membranes. Moreover, its structural features have been found to mimic natural products known for their anti-inflammatory properties. These findings underscore the potential of 3-Cyclopentyl-4-methylcyclohexan-1-one as a lead compound for further drug development.

In material science, 3-Cyclopentyl-4-methylcyclohexan-1-one has been explored for its applications in polymer chemistry. Its ability to undergo polymerization reactions makes it a candidate for developing novel polymers with tailored mechanical and thermal properties. Researchers have experimented with incorporating this compound into polymeric matrices to enhance their performance in various industrial applications.

The environmental impact of synthesizing and utilizing 3-Cyclopentyl-4-methylcyclohexan-1-one has also been considered. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These sustainable practices align with broader initiatives to promote environmentally responsible chemical manufacturing.

Future directions in the study of 3-Cyclopentyl-4-methylcyclohexan-1-one include exploring its role in drug discovery through structure-based drug design approaches. By integrating experimental data with computational modeling, researchers aim to identify new derivatives with improved pharmacological profiles. Additionally, investigating the compound's interactions with biological targets at a molecular level will provide deeper insights into its mechanisms of action.

In conclusion,3-Cyclopentyl-4-methylcyclohexan-1-one (CAS No. 2138567-86-7) is a versatile compound with significant potential in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features make it an attractive scaffold for drug development, while its synthetic accessibility allows for diverse applications across multiple scientific disciplines. As research continues to uncover new possibilities for this molecule,3-Cyclopentyl-4-methylcyclohexan-1-one is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.